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For Researchers, Scientists, and Drug Development Professionals

Introduction

Thi-DPPY (CAS: 2307699-34-7) is a potent and orally active small molecule inhibitor targeting
Janus kinase 3 (JAK3) and Bruton's tyrosine kinase (BTK). Exhibiting significant anti-
inflammatory and anti-proliferative properties, Thi-DPPY has emerged as a promising
therapeutic candidate, particularly for the treatment of idiopathic pulmonary fibrosis (IPF). This
technical guide provides a comprehensive overview of the available data on Thi-DPPY,
including its biological activity, mechanism of action, and relevant experimental protocols.
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Property

Value

CAS Number

2307699-34-7

Chemical Name

N-(3-((2-((3-chloro-4-(3-(morpholin-4-
yl)propoxy)phenyl)amino)thieno[3,2-d]pyrimidin-
4-yl)oxy)phenyl)acrylamide

Molecular Formula

C28H28CIN504S

Mechanism of Action

JAK3 and BTK inhibitor

Quantitative Biological Activity

The inhibitory and anti-proliferative activities of Thi-DPPY have been characterized in various

assays. The key quantitative data are summarized in the table below.

Assay Target/Cell Line IC50 Value Reference
Kinase Inhibition

JAK3 1.38 nM [1][2]
Assay
Kinase Inhibition

BTK 62.4 nM [1][2]
Assay
Cell Proliferation Human Bronchial

0 um [2]

Assay

Epithelial (HBE) Cells

Preclinical In Vivo Efficacy

Thi-DPPY has demonstrated significant efficacy in a preclinical mouse model of bleomycin-

induced pulmonary fibrosis.[2]
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Animal Model Dosing Regimen

Key Findings Reference

30 and 60 mg/kg,
once daily for 14 days

Bleomycin-induced
pulmonary fibrosis in

mice (oral gavage)

- Attenuated
pulmonary
morphology changes.
- Reduced collagen
deposition in the lung.
- Dose-dependent
decrease in the
expression of IL-6, IL-
17A, and TNF-a in

lung tissue.

Signaling Pathway

Thi-DPPY exerts its therapeutic effects primarily through the inhibition of the JAK3-STAT
signaling pathway, which is a critical mediator of inflammatory responses and fibrosis.
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Caption: Inhibition of the JAK3-STAT signaling pathway by Thi-DPPY.
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Experimental Protocols

The following are representative protocols for key experiments used to characterize Thi-DPPY.

Kinase Inhibition Assay (Representative Protocol)

This protocol describes a typical in vitro kinase assay to determine the IC50 value of an
inhibitor.

Preparation

Prepare serial dilutions
of Thi-DPPY

T~

Prepare kinase solution Add Thi-DPPY and kinase Initiate reaction by " Stop reaction and Measure signal
(JAK3 or BTK) to microplate wells ez adding ATP/substrate mix MEEEREH IS

ea:
add detection reagent (e.g., luminescence) )
Prepare substrate and //

ATP solution

Reaction Detection

—» Calculate IC50

Click to download full resolution via product page

Caption: Workflow for a typical in vitro kinase inhibition assay.

Methodology:

e Compound Preparation: Prepare a series of dilutions of Thi-DPPY in DMSO.

e Reaction Setup: In a 96-well plate, add the kinase (recombinant human JAK3 or BTK), a
suitable peptide substrate, and the diluted Thi-DPPY.

» Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP.

¢ Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes).

o Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can
be done using various methods, such as ADP-Glo™ Kinase Assay (Promega), which
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measures ADP production as an indicator of kinase activity.

o Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the Thi-DPPY
concentration and fit the data to a sigmoidal dose-response curve to determine the IC50

value.

Cell Proliferation Assay (Representative Protocol)

This protocol outlines a method to assess the anti-proliferative effects of Thi-DPPY on a cell

line.
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Caption: Workflow for an MTT-based cell proliferation assay.
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Methodology:

Cell Seeding: Seed Human Bronchial Epithelial (HBE) cells into a 96-well plate at a suitable
density and allow them to attach overnight.

Compound Treatment: Replace the medium with fresh medium containing various
concentrations of Thi-DPPY.

Incubation: Incubate the cells for 72 hours.

MTT Assay: Add MTT solution to each well and incubate for 4 hours to allow the formation of
formazan crystals.

Solubilization: Add DMSO to each well to dissolve the formazan crystals.
Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control
and determine the IC50 value by plotting viability against the logarithm of Thi-DPPY
concentration.

In Vivo Model of Bleomycin-Induced Pulmonary Fibrosis
(Representative Protocol)

This protocol provides a general outline for inducing and evaluating pulmonary fibrosis in mice.

Methodology:

Induction of Fibrosis: Anesthetize mice and intratracheally instill a single dose of bleomycin
to induce lung injury and subsequent fibrosis.

Compound Administration: Beginning on a predetermined day post-bleomycin administration
(e.qg., day 7), administer Thi-DPPY orally (e.g., by gavage) once daily for a specified duration
(e.g., 14 days). A control group receives the vehicle.

Euthanasia and Sample Collection: At the end of the treatment period, euthanize the mice
and collect lung tissue and bronchoalveolar lavage fluid (BALF).
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 Histological Analysis: Fix a portion of the lung tissue in formalin, embed in paraffin, and stain
with Masson's trichrome to assess collagen deposition and lung architecture.

» Biochemical Analysis: Homogenize a portion of the lung tissue to measure the levels of
inflammatory cytokines (e.g., IL-6, IL-17A, TNF-a) by ELISA.

o Data Analysis: Compare the histological scores and cytokine levels between the Thi-DPPY-
treated groups and the vehicle-treated control group.

Synthesis

The synthesis of Thi-DPPY involves a multi-step process. A plausible synthetic route is outlined
below.

Starting Material A .
(Thieno[3,2-d]pyrimidine core) Coupling

\ Intermediate 1 .
Acylation
Starting Material B \
(Substituted aniline) Thi-DPPY
[Starting Material C

(Acryloyl chloride)

Click to download full resolution via product page
Caption: A plausible synthetic scheme for Thi-DPPY.

A detailed, step-by-step synthesis protocol is not publicly available in the referenced literature.
The synthesis would likely involve the coupling of a functionalized thieno[3,2-d]pyrimidine core
with a substituted aniline, followed by acylation to introduce the acrylamide group.

Conclusion

Thi-DPPY is a potent dual inhibitor of JAK3 and BTK with promising in vitro and in vivo activity.
Its demonstrated efficacy in a preclinical model of idiopathic pulmonary fibrosis highlights its
potential as a novel therapeutic agent for this debilitating disease. Further investigation into its
pharmacokinetic profile and detailed mechanism of action is warranted to support its clinical
development. This technical guide provides a summary of the currently available data to aid
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researchers and drug development professionals in their evaluation and potential future studies
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Maiwei Yangfei decoction prevents bleomycin-induced pulmonary fibrosis in mice - PMC
[pmc.ncbi.nim.nih.gov]

e 2.researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [In-Depth Technical Guide: Thi-DPPY (CAS 2307699-34-
7)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395914/docs#in-depth-technical-guide-thi-dppy-
cas-2307699-34-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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